![molecular formula C8H16ClNO B6271982 (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride CAS No. 2095349-68-9](/img/no-structure.png)
(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride
Overview
Description
(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride, also known as 3a,6a-DMFPH, is a novel chemical compound with potential applications in scientific research. It is a derivative of furopyrrole, a heterocyclic compound with a five-membered ring structure that contains nitrogen, oxygen, and carbon atoms. 3a,6a-DMFPH is of particular interest due to its unique properties, which include high stability and low toxicity. This compound has been used in a variety of scientific research applications, including drug delivery, enzyme inhibition, and molecular imaging.
Scientific Research Applications
(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride has been used in a variety of scientific research applications. It has been used as a drug delivery agent for the targeted delivery of drugs to diseased cells and tissues. It has also been used as an enzyme inhibitor to study the structure and function of enzymes. In addition, (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride has been used in molecular imaging to visualize cellular processes in living organisms.
Mechanism of Action
The mechanism of action of (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride is not yet fully understood. However, it is believed that the compound interacts with cell membranes, allowing it to be taken up by cells and transported to target tissues. Once inside the cells, (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride binds to specific receptors, resulting in a change in the activity of certain proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride are still being studied. However, it has been shown to have anti-inflammatory, anti-bacterial, and anti-tumor properties. In addition, it has been found to have the potential to modulate the activity of certain enzymes, such as cytochrome P450s, and to inhibit the formation of certain proteins, such as cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride has several advantages for laboratory experiments. It is highly stable and can be stored for long periods of time. In addition, it is non-toxic and does not produce any hazardous byproducts. However, it is important to note that (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride is not water-soluble and must be dissolved in an organic solvent before use.
Future Directions
There are a number of potential future directions for (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride. For example, further research could be conducted to explore its potential as a drug delivery agent, as well as its ability to modulate enzyme activity. In addition, (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride could be used to study the structure and function of proteins, as well as its potential to inhibit the formation of certain proteins. Finally, further research could be conducted to explore its potential as a molecular imaging agent.
Synthesis Methods
(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 1-methyl-4-nitro-pyrrole with a Grignard reagent. This reaction produces a 1H-furo[3,4-c]pyrrole intermediate, which is then reacted with hydrochloric acid to form the desired product, (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride hydrochloride. This synthesis method has been found to be highly efficient and reproducible, with yields of up to 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride involves the cyclization of a precursor compound. The precursor compound can be synthesized from commercially available starting materials through a series of reactions. The cyclization reaction can then be carried out to obtain the target compound.", "Starting Materials": [ "3-methyl-1-butene", "2-methyl-1-propanol", "sodium hydride", "ethyl acetate", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: 3-methyl-1-butene is reacted with sodium hydride in the presence of ethyl acetate to form the corresponding alkoxide intermediate.", "Step 2: The alkoxide intermediate is then reacted with 2-methyl-1-propanol to form the precursor compound.", "Step 3: The precursor compound is then cyclized using hydrochloric acid to form the target compound.", "Step 4: The target compound is isolated and purified by recrystallization from a mixture of water and ethyl acetate, followed by treatment with hydrochloric acid to obtain (3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride." ] } | |
CAS RN |
2095349-68-9 |
Product Name |
(3aR,6aS)-3a,6a-dimethyl-hexahydro-1H-furo[3,4-c]pyrrole hydrochloride |
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
